Cas no 82382-20-5 (4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol)
![4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol structure](https://www.kuujia.com/scimg/cas/82382-20-5x500.png)
82382-20-5 structure
Product name:4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
- 82382-20-5
- DTXSID001002641
- Phenol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-2-methoxy-, (R*,S*)-
- 4-[4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol
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- Inchi: InChI=1S/C19H24O3/c1-4-16(13-6-9-15(20)10-7-13)17(5-2)14-8-11-18(21)19(12-14)22-3/h6-12,16-17,20-21H,4-5H2,1-3H3/t16-,17+/m1/s1
- InChI Key: FJDSAABTDLGHQF-SJORKVTESA-N
- SMILES: CCC(C1=CC=C(C=C1)O)C(CC)C2=CC(=C(C=C2)O)OC
Computed Properties
- Exact Mass: 300.17254462g/mol
- Monoisotopic Mass: 300.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
- XLogP3: 5.1
4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol Related Literature
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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3. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
82382-20-5 (4-[(3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl]-2-methoxyphenol) Related Products
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